Cas no 13816-33-6 (4-(propan-2-yl)benzonitrile)
4-(propan-2-yl)benzonitrile structure
Product Name:4-(propan-2-yl)benzonitrile
CAS No:13816-33-6
MF:C10H11N
MW:145.201042413712
MDL:MFCD00052966
CID:87170
PubChem ID:26289
Update Time:2025-04-18
4-(propan-2-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Isopropylbenzonitrile
- 4-Cyanocumene
- 3-isopropylbenzonitrile
- 4-propan-2-ylbenzonitrile
- Cuminic nitrile
- Cuminonitrile
- p-isopropyl-benzonitril
- 4-(1-methylethyl)benzonitrile
- 4-(1-methylethyl)-benzonitril
- cuminyl nitrile
- p-cyanocumene
- SPICENYL
- CUMIN NITRILE
- 4-Isopropylbenzonitril
- Cuminicnitrile
- 4-(propan-2-yl)benzonitrile
-
- MDL： MFCD00052966
- Inchi： 1S/C10H11N/c1-8(2)10-5-3-9(7-11)4-6-10/h3-6,8H,1-2H3
- InChI Key： YFDJCWXBKWRDPW-UHFFFAOYSA-N
- SMILES： CC(C1C=CC(C#N)=CC=1)C
- BRN： 1932883
Computed Properties
- Exact Mass: 145.08900
- Monoisotopic Mass: 145.089
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.0641 (estimate)
- Melting Point: 51.5°C (estimate)
- Boiling Point: 88-90°C 5mm
- Flash Point: 88-90°C/5mm
- Refractive Index: 1.5180
- PSA: 23.79000
- LogP: 2.68168
- Solubility: Not determined
4-(propan-2-yl)benzonitrile Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38-43
- Safety Instruction： S26-S37/39
- RTECS：DI4650000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
- HazardClass：IRRITANT
- TSCA：Yes
4-(propan-2-yl)benzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-(propan-2-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-AP836-200mg |
4-Isopropylbenzonitrile |
13816-33-6 | 95% | 200mg |
￥223.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-AP836-1g |
4-Isopropylbenzonitrile |
13816-33-6 | 95% | 1g |
￥716.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-AP836-5g |
4-Isopropylbenzonitrile |
13816-33-6 | 95% | 5g |
￥1814.0 | 2022-07-29 | |
| Apollo Scientific | OR28694-5g |
4-Isopropylbenzonitrile |
13816-33-6 | 95 | 5g |
£90.00 | 2025-02-19 | |
| Apollo Scientific | OR28694-25g |
4-Isopropylbenzonitrile |
13816-33-6 | 25g |
£198.00 | 2023-09-01 | ||
| Fluorochem | 068258-5g |
4-Isopropylbenzonitrile |
13816-33-6 | 97% | 5g |
￡104.00 | 2022-03-01 | |
| Fluorochem | 068258-25g |
4-Isopropylbenzonitrile |
13816-33-6 | 97% | 25g |
￡420.00 | 2022-03-01 | |
| abcr | AB114480-5 g |
4-Isopropylbenzonitrile; 95% |
13816-33-6 | 5g |
€92.30 | 2022-06-12 | ||
| abcr | AB114480-25 g |
4-Isopropylbenzonitrile; 95% |
13816-33-6 | 25g |
€334.50 | 2022-06-12 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A11954-1g |
4-Isopropylbenzonitrile, 95% |
13816-33-6 | 95% | 1g |
￥568.00 | 2022-10-18 |
4-(propan-2-yl)benzonitrile Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
13816-33-6 (4-(propan-2-yl)benzonitrile) Related Products
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